Cas no 2308122-48-5 (2-[5-(2-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-[4-(prop-2-yn-1-yl)piperazin-1-yl]ethan-1-one)

• Product Name: 2-[5-(2-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-[4-(prop-2-yn-1-yl)piperazin-1-yl]ethan-1-one
• CAS No: 2308122-48-5
• MF: C₁₈H₂₀N₄O₃
• MW: 340.376403808594
• CID: 6176524
• PubChem ID: 154764728
• Update Time: 2025-05-19

2-[5-(2-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-[4-(prop-2-yn-1-yl)piperazin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-[4-(prop-2-yn-1-yl)piperazin-1-yl]ethan-1-one
• EN300-26623282
• Z2680630891
• 2308122-48-5
• 2-[5-(2-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-[4-(prop-2-yn-1-yl)piperazin-1-yl]ethan-1-one

• Inchi： 1S/C18H20N4O3/c1-3-8-21-9-11-22(12-10-21)17(23)13-16-19-20-18(25-16)14-6-4-5-7-15(14)24-2/h1,4-7H,8-13H2,2H3
• InChI Key： DRZYRORROQDXOT-UHFFFAOYSA-N
• SMILES： O=C(CC1=NN=C(C2C=CC=CC=2OC)O1)N1CCN(CC#C)CC1

Computed Properties

• Exact Mass: 340.15354051g/mol
• Monoisotopic Mass: 340.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 71.7Ų

Additional information on 2-[5-(2-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-[4-(prop-2-yn-1-yl)piperazin-1-yl]ethan-1-one

Introduction to 2-[5-(2-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-[4-(prop-2-yn-1-yl)piperazin-1-yl]ethan-1-one (CAS No. 2308122-48-5)

2-[5-(2-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-[4-(prop-2-yn-1-yl)piperazin-1-yl]ethan-1-one, identified by its CAS number 2308122-48-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a unique structural framework, which integrates several pharmacophoric elements capable of modulating biological pathways. The presence of a piperazine moiety and an alkyne substituent at the molecular core suggests potential interactions with biological targets, making it a promising candidate for further exploration in drug discovery.

The structural composition of this compound is notable for its intricate arrangement of functional groups. The 5-(2-methoxyphenyl)-1,3,4-oxadiazole moiety serves as a key pharmacological scaffold, known for its ability to engage with various biological receptors and enzymes. This moiety has been extensively studied in the development of therapeutic agents due to its structural versatility and functional adaptability. The propargyl group (prop-2-yn-1-yli) appended to the piperazine ring introduces an additional layer of reactivity, enabling diverse chemical modifications and bioconjugation strategies.

In recent years, there has been growing interest in the development of novel compounds that combine multiple pharmacophores to enhance therapeutic efficacy and reduce side effects. The dual presence of the oxadiazole ring and the piperazine nitrogen atoms in this molecule positions it as a potential lead compound for addressing complex diseases. The methoxyphenyl group further contributes to the molecule's lipophilicity and metabolic stability, which are critical factors in drug design.

Current research in medicinal chemistry has highlighted the importance of optimizing molecular architectures to achieve high affinity and selectivity for biological targets. The alkyne functionality in this compound offers a versatile handle for further derivatization, allowing chemists to explore novel analogs with tailored properties. This aspect is particularly relevant in the context of modern drug discovery, where structure-based design plays a pivotal role in optimizing pharmacokinetic profiles.

The oxadiazole scaffold, in particular, has been implicated in several therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. Its ability to interact with enzymes and receptors while maintaining structural integrity makes it an attractive component in drug design. The incorporation of a propargyl group into this framework not only enhances synthetic accessibility but also opens up possibilities for post-synthetic modifications, such as Suzuki-Miyaura cross-coupling reactions.

From a computational chemistry perspective, the electronic properties of this molecule can be leveraged to predict its binding interactions with biological targets. The presence of both electron-donating (e.g., methoxy group) and electron-withdrawing (e.g., oxadiazole ring) moieties allows for fine-tuning of the molecule's physicochemical properties. Such features are essential for achieving optimal drug-like characteristics, including solubility, permeability, and metabolic stability.

In clinical research settings, compounds like this have been investigated for their potential therapeutic applications. While no definitive clinical trials have been conducted as of now, preclinical studies suggest that derivatives of this class may exhibit promising activities against various pathological conditions. The combination of the oxadiazole-piperazine core with other functional groups provides a rich foundation for developing multifunctional therapeutics.

The synthesis of this compound involves multiple steps that highlight the ingenuity of modern organic chemistry techniques. Key synthetic strategies include condensation reactions to form the oxadiazole ring, followed by nucleophilic substitution or metal-catalyzed coupling reactions to introduce the propargyl and piperazine moieties. These synthetic pathways underscore the importance of advanced methodologies in constructing complex molecular architectures.

Future directions in research may focus on exploring derivatives of this compound that exhibit enhanced pharmacological profiles or reduced toxicity. Structural modifications can be guided by computational modeling and experimental validation to identify optimal analogs with improved efficacy. Additionally, bioconjugation techniques may be employed to extend the utility of this molecule into therapeutic applications such as targeted drug delivery or imaging probes.

The role of high-throughput screening (HTS) and virtual screening in identifying lead compounds cannot be overstated. By leveraging computational tools and large-scale datasets, researchers can rapidly assess the potential biological activity of molecules like this one before proceeding to costly wet-lab experiments. This approach accelerates the drug discovery process while minimizing resource expenditure.

The integration of machine learning algorithms into drug design has further revolutionized how new compounds are developed. Predictive models can be trained on large datasets to forecast properties such as binding affinity or metabolic stability, enabling researchers to prioritize candidates more effectively. This synergy between computational methods and experimental chemistry is essential for advancing pharmaceutical innovation.

In summary,2-[5-(2-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-[4-(prop-2-yn-1-yli)piperazin-1-y]ethanone (CAS No. 2308122-48) represents a structurally intriguing compound with significant potential in medicinal chemistry and drug discovery. Its unique combination of pharmacophoric elements positions it as a valuable scaffold for developing novel therapeutics targeting various diseases.